Cas no 2381-21-7 (1-Methylpyrene)

• Product Name: 1-Methylpyrene
• CAS No: 2381-21-7
• MF: C₁₇H₁₂
• MW: 216.277184486389
• MDL: MFCD00014329
• CID: 42856
• PubChem ID: 87572642
• Update Time: 2025-11-02

1-Methylpyrene Chemical and Physical Properties

Names and Identifiers

• 1-Methylpyrene
• 1-Methyl-pyrene
• 1-methyl-pyren
• 1-Methylpyrene200µg
• 3-Methylpyrene
• Methylpyrene
• PYRENE,1-METHYL
• Pyrene,3-methyl
• Pyrene, 1-methyl-
• Pyrene, methyl-
• 1-Methyl pyrene
• AB8420OXQA
• KBSPJIWZDWBDGM-UHFFFAOYSA-N
• Pyrene, 3-methyl
• DSSTox_CID_5654
• DSSTox_RID_77870
• DSSTox_GSID_25654
• MLS002415673
• KBSPJIWZDWBDGM-UHFFFAOYSA-
• HMS3039G09
• NSC90776
• Tox21_200154

• MDL： MFCD00014329
• Inchi： 1S/C17H12/c1-11-5-6-14-8-7-12-3-2-4-13-9-10-15(11)17(14)16(12)13/h2-10H,1H3
• InChI Key： KBSPJIWZDWBDGM-UHFFFAOYSA-N
• SMILES： C12C3C=CC(C)=C1C=CC1=CC=CC(=CC=3)C=21
• BRN： 1868500

Computed Properties

• Exact Mass: 216.09400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.1020 (estimate)
• Melting Point: 69.0 to 72.0 deg-C
• Boiling Point: 372°C(lit.)
• Refractive Index: 1.8530 (estimate)
• Solubility: DMSO: soluble
• PSA: 0.00000
• LogP: 4.89240
• Solubility: dissolve in water

1-Methylpyrene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8
• RTECS：UR2460000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Methylpyrene

1-Methylpyrene (CAS No. 2381-21-7): Properties, Applications, and Environmental Significance

1-Methylpyrene (CAS No. 2381-21-7) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in both industrial and environmental research. As a methylated form of pyrene, this compound exhibits unique chemical properties that make it valuable in various scientific and industrial applications. The growing interest in 1-Methylpyrene uses and 1-Methylpyrene safety data reflects its relevance in modern chemistry and environmental studies.

The molecular structure of 1-Methylpyrene consists of four fused benzene rings with a methyl group attached at the 1-position. This modification enhances its solubility compared to parent pyrene while maintaining the characteristic fluorescence properties of PAHs. Researchers frequently investigate 1-Methylpyrene solubility and 1-Methylpyrene spectroscopic properties for analytical applications. Recent studies have focused on its behavior in different solvent systems, which is crucial for developing advanced detection methods.

In environmental science, 1-Methylpyrene environmental impact has become a hot topic due to increasing concerns about PAH pollution. Unlike some simpler PAHs, the methyl group in 1-Methylpyrene affects its biodegradation pathways and persistence in ecosystems. Scientists are particularly interested in 1-Methylpyrene degradation processes and its potential as a marker for specific pollution sources. The compound's fluorescence characteristics make it useful for tracking environmental contamination.

The analytical chemistry field values 1-Methylpyrene as a reference standard in chromatography and spectroscopy. Its well-defined spectral features support method development for PAH detection, addressing the growing demand for PAH analysis techniques. Laboratories often use 1-Methylpyrene HPLC standard to calibrate instruments and validate analytical procedures, especially in environmental monitoring and food safety testing.

Material science researchers have explored 1-Methylpyrene applications in organic electronics due to its conjugated π-electron system. While not as widely studied as some other PAHs, its derivatives show potential in organic semiconductors and photonic devices. The compound's stability and electronic properties make it interesting for developing new organic electronic materials, particularly in niche applications requiring specific fluorescence characteristics.

Health and safety considerations regarding 1-Methylpyrene follow general PAH guidelines, though its specific toxicological profile continues to be investigated. Current research focuses on 1-Methylpyrene exposure limits and 1-Methylpyrene handling precautions in laboratory settings. While not classified as acutely toxic, proper handling procedures are recommended when working with this compound, especially in powdered form.

The synthesis and production of 1-Methylpyrene typically involve controlled reactions of pyrene with methylating agents under specific conditions. Manufacturers optimize processes to achieve high purity levels required for research and industrial applications. Quality control measures ensure the compound meets specifications for 1-Methylpyrene purity standards demanded by various end-users.

Recent advancements in detection technologies have improved the ability to monitor 1-Methylpyrene at trace levels. These developments address the need for more sensitive environmental monitoring, particularly in assessing urban air quality and industrial emissions. The compound serves as an indicator for certain combustion processes, making its detection valuable for pollution source identification.

In the context of green chemistry, researchers are exploring sustainable approaches to manage 1-Methylpyrene and similar PAHs. This includes developing advanced oxidation processes and biological remediation techniques. The scientific community continues to investigate PAH remediation methods that could effectively address environmental contamination while minimizing energy consumption.

The commercial availability of 1-Methylpyrene meets demand from research institutions and specialty chemical users. Suppliers typically provide comprehensive technical data including 1-Methylpyrene spectral data and 1-Methylpyrene storage recommendations to support proper usage. The compound's stability when stored correctly ensures reliable performance in various applications.

Future research directions for 1-Methylpyrene may explore its potential in more specialized applications, such as advanced sensor development or as a building block for novel materials. The compound's unique combination of properties continues to make it relevant in multiple scientific disciplines, from environmental monitoring to materials science.